N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide
• InChI: InChI=1S/C13H11FN2O4S/c14-12-7-6-11(8-13(12)16(17)18)15-21(19,20)9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key: ZQQWIZXQTBXFJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C13H11FN2O4S
• Molecular Weight: 310.30 g/mol

Description

N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide, also known as FNPSA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a biochemical tool. The compound is synthesized using a specific method, which will be discussed in This paper aims to provide an overview of the synthesis, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of FNPSA.

Mechanism of Action

N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide inhibits the activity of carbonic anhydrase by binding to the zinc ion in the active site of the enzyme. This prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ions, which is essential for the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide in lab experiments is its selectivity towards carbonic anhydrase IX. This makes it a potential candidate for cancer therapy without affecting the activity of other isoforms of carbonic anhydrase. However, one of the limitations of using N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide is its low solubility in water, which makes it difficult to use in aqueous solutions.

Future Directions

There are various future directions for the use of N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide in scientific research. One potential direction is the development of N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide-based cancer therapies. Another potential direction is the use of N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide as a biochemical tool for studying the role of carbonic anhydrase in various physiological processes. Further research is needed to explore the potential applications of N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide in various fields of scientific research.

Synthesis Methods

N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide is synthesized using a method that involves the reaction of 4-fluoro-3-nitroaniline with benzenesulfonyl chloride in the presence of triethylamine. The reaction is carried out in anhydrous dichloromethane at room temperature. The resulting product is then purified using column chromatography to obtain N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide in a pure form.

Scientific Research Applications

N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide has been used as a biochemical tool in various scientific research studies. It is an inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide has been shown to selectively inhibit the activity of carbonic anhydrase IX, which is overexpressed in various types of cancer cells. This makes N-(4-fluoro-3-nitrophenyl)-1-phenylmethanesulfonamide a potential candidate for cancer therapy.